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Compound Name: Lipoamido-PEG3-Azide

Cat. No.: B608588 Get Quote

Introduction: The Molecular Bridge for Advanced
Therapeutic and Diagnostic Design
In the landscape of modern drug development and molecular biology, the precise and stable

linkage of disparate molecular entities is paramount. Lipoamido-PEG3-Azide has emerged as

a critical tool in this field, offering a unique combination of functionalities that enables

researchers to construct sophisticated bioconjugates and functionalized surfaces. This

heterobifunctional linker incorporates three key features: a lipoic acid moiety for robust

anchoring to metallic surfaces, a hydrophilic tri-polyethylene glycol (PEG3) spacer to enhance

solubility and reduce steric hindrance, and a terminal azide group for highly specific covalent

ligation via "click chemistry".[1][2] This guide provides an in-depth exploration of the structure,

properties, and applications of Lipoamido-PEG3-Azide, with a focus on field-proven insights

and detailed methodologies to empower researchers in their experimental design.

Core Molecular Architecture and Physicochemical
Properties
Understanding the fundamental characteristics of Lipoamido-PEG3-Azide is essential for its

effective application. The molecule's unique trifunctional design dictates its utility in a wide

array of scientific contexts.
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Structural Breakdown
Lipoamido-PEG3-Azide is comprised of three distinct chemical domains:

Lipoamide Headgroup: Derived from lipoic acid, this terminal features a cyclic disulfide bond

that exhibits a strong affinity for gold and other metallic surfaces.[1] This interaction is

foundational for the creation of self-assembled monolayers (SAMs) on nanoparticles and

sensor chips.[1][3]

PEG3 Spacer: The tri-polyethylene glycol linker is a short, hydrophilic chain that imparts

several advantageous properties. It increases the overall water solubility of the molecule and

any conjugate it is a part of.[2] Furthermore, the PEG spacer provides a flexible arm that

mitigates steric hindrance between the conjugated entities, often preserving their biological

activity.

Azide Tailgroup: The terminal azide (N3) group is the reactive handle for "click chemistry,"

most notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[2][4] This

reaction is highly efficient, specific, and biocompatible, allowing for the covalent attachment

of Lipoamido-PEG3-Azide to molecules bearing an alkyne group.[5][6]

Figure 1: Chemical structure of Lipoamido-PEG3-Azide.

Physicochemical Data
A summary of the key physicochemical properties of Lipoamido-PEG3-Azide is presented in

the table below. These parameters are critical for calculating molar equivalents in reaction

setups and for understanding the compound's behavior in various solvent systems.
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Property Value Source

Chemical Formula C16H30N4O4S2 [7]

Molecular Weight 406.56 g/mol [4][7]

CAS Number 890016-39-4 [7]

Appearance Liquid [7]

Purity >95% [4][7]

Solubility Soluble in DMSO, DMF, DCM [2]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and reactivity of Lipoamido-
PEG3-Azide.

Short-term Storage: For periods of days to weeks, the compound can be stored at 0-4°C in a

dry, dark environment.[7]

Long-term Storage: For extended periods (months to years), it is recommended to store

Lipoamido-PEG3-Azide at -20°C.[2][7]

Shipping: The compound is stable enough for shipping at ambient temperatures for a few

weeks.[7]

Stock Solutions: Stock solutions can be prepared in a suitable solvent such as DMSO and

stored at -20°C for long-term use.[7] It is advisable to aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Core Applications and Methodologies
The dual functionality of Lipoamido-PEG3-Azide makes it a versatile reagent in several

cutting-edge research areas.[1][8]

Bioconjugation via Click Chemistry
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The primary application of the azide group is its participation in click chemistry, a class of

reactions known for their high yield, specificity, and biocompatibility.[4][5] This allows for the

precise attachment of Lipoamido-PEG3-Azide to alkyne-modified biomolecules such as

proteins, peptides, and nucleic acids.[4] The resulting conjugates benefit from the properties of

the lipoamide and PEG components, enabling applications in drug delivery, molecular imaging,

and diagnostics.[4] For instance, a therapeutic peptide modified with an alkyne can be

conjugated to Lipoamido-PEG3-Azide, and the resulting construct can then be anchored to

gold nanoparticles for targeted delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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